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Compound of Interest

Compound Name:
N3-(3,4-dichlorobenzyl)-2-

chloronicotinamide

CAS No.: 540529-98-4

Cat. No.: B2483193

Get Quote

Physicochemical Profile & Stability Logic
To handle these compounds effectively, one must understand the "Why" behind their

degradation. Chloronicotinamides possess two primary centers of instability:

The Amide Group (-CONH₂): Susceptible to hydrolysis, converting the compound into the

corresponding chloronicotinic acid. This reaction is catalyzed by moisture, extreme pH, and

elevated temperatures.

The Halogenated Pyridine Ring: While relatively robust, the C-Cl bond can undergo

nucleophilic aromatic substitution or photolytic cleavage under high-energy UV exposure,

leading to dechlorination or hydroxylation.

Comparative Properties Table
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Property 2-Chloronicotinamide 6-Chloronicotinamide

CAS Number 10366-35-5 6271-78-9

Molecular Formula C₆H₅ClN₂O C₆H₅ClN₂O

Melting Point 164–167 °C 210–212 °C

Physical State Crystalline Powder (Off-white)
Crystalline Powder (Pale

yellow)

Primary Degradant 2-Chloronicotinic acid 6-Chloronicotinic acid

Storage Temp Ambient (15–25 °C) Refrigerated (2–8 °C)

Hygroscopicity Low to Moderate Moderate

Critical Insight: Note the divergence in storage temperature. 6-Chloronicotinamide is

thermodynamically less stable and requires refrigeration to prevent slow hydrolysis, whereas

the 2-isomer is generally stable at room temperature if kept dry.

Storage Protocol: The Environmental Control
System
Storage is not passive; it is an active control system. The following decision tree outlines the

logic for storing incoming chloronicotinamide inventory.

Storage Decision Matrix (Graphviz)
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Incoming Material:
Chloronicotinamide

Identify Isomer
(Check CAS)

2-Chloronicotinamide
(CAS 10366-35-5)

6-Chloronicotinamide
(CAS 6271-78-9)

Condition A:
Dry, Dark, Ambient

(15-25°C)

Condition B:
Refrigerated

(2-8°C)

Long-Term Storage
(>6 Months)

Inert Atmosphere?
(Nitrogen/Argon)

Secure Storage
Desiccator Cabinet

Required for purity >99%

Click to download full resolution via product page

Caption: Decision matrix for selecting storage conditions based on isomer identity and duration.

Detailed Storage Requirements
Container Integrity: Use amber glass bottles with PTFE-lined caps. The amber glass

prevents photolytic degradation of the pyridine ring [1].
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Moisture Barrier: Both isomers must be stored in a desiccated environment. Hydrolysis is the

rate-limiting step for degradation. For bulk storage, double-bagging with an outer aluminum

foil moisture barrier is recommended.

Atmosphere: For 6-Chloronicotinamide, or for 2-Chloronicotinamide stored >6 months, purge

the headspace with Nitrogen or Argon to prevent oxidative yellowing.

Handling & Safety Protocols
Hazard Classification: Irritant (Skin, Eye, Respiratory).[1] Signal Word: WARNING.

Personal Protective Equipment (PPE) Matrix
Respiratory: N95 (minimum) or P100 respirator if handling open powder outside a fume

hood. These compounds form fine dust that is highly irritating to the upper respiratory tract.

Ocular: Chemical safety goggles (ANSI Z87.1). Face shield required if working with large

quantities (>100g) where dust clouds are possible.

Dermal: Nitrile gloves (minimum thickness 0.11 mm). Breakthrough time is generally >480

min for solid handling, but change immediately if dissolved in organic solvents (e.g., DCM,

DMSO).

Operational Workflow
Equilibration: Allow refrigerated containers (6-Chloronicotinamide) to reach room

temperature before opening. This prevents condensation of atmospheric moisture onto the

cold solid, which would accelerate hydrolysis upon re-sealing.

Solvent Compatibility:

Compatible: DMSO, Methanol, Ethanol, Ethyl Acetate.

Avoid: Strong aqueous acids or bases (rapid hydrolysis).

Weighing: Perform all weighing operations inside a chemical fume hood or a powder

containment enclosure.
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Quality Control: Self-Validating HPLC Protocol
This protocol is designed to be self-validating. It includes a checkpoint to verify column

performance and mobile phase correctness before valuable samples are committed.

Objective: Quantify purity and detect the primary degradant (Chloronicotinic Acid).

Method Parameters
Instrument: HPLC with UV-Vis or PDA detector.

Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus C18, 4.6 x 150 mm, 5 µm).

Mobile Phase A: 0.1% Phosphoric Acid in Water (pH ~2.5).

Mobile Phase B: Acetonitrile (HPLC Grade).

Flow Rate: 1.0 mL/min.

Wavelength: 260 nm (near absorption max for nicotinamides).

Injection Volume: 10 µL.

Column Temp: 25 °C.

Gradient Profile
Time (min) % Mobile Phase A % Mobile Phase B

0.0 95 5

10.0 40 60

12.0 40 60

12.1 95 5

15.0 95 5

The "Self-Validating" Workflow (Graphviz)
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Sample Prep:
1 mg/mL in 50:50

Water:MeCN

System Suitability:
Inject Standard

Checkpoint 1:
Retention Time

Stable?

Checkpoint 2:
Tailing Factor

< 1.5?
Yes

STOP:
Re-equilibrate

or Clean Column

No (Drift >2%)

Run SampleYes

No

Calculate Purity
(Area %)

Click to download full resolution via product page

Caption: Self-validating QC workflow ensuring system readiness before analysis.

Expected Results & Acceptance Criteria
Retention Order: The acidic degradant (Chloronicotinic acid) is more polar and will elute

earlier than the parent amide.

Approx RT (Acid): 3–4 min.

Approx RT (Amide): 6–8 min.

Acceptance Criteria:

Purity: ≥ 98.0%.

Acid Content: ≤ 0.5%.

Total Unknown Impurities: ≤ 1.0%.

Emergency Procedures
Spill: Do not dry sweep (dust hazard). Dampen with a wet paper towel or use a HEPA-filtered

vacuum. Place in a sealed container labeled "Hazardous Waste - Pyridine Derivative."

Eye Exposure: Rinse immediately with water for 15 minutes.[2][3][4][5] The chloropyridine

moiety can cause significant irritation; seek ophthalmological evaluation if redness persists.
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Skin Contact: Wash with soap and water.[1][4][6][7] Remove contaminated clothing, as the

compound can permeate clothing and hold against the skin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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